Cas no 2549054-72-8 (4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine)
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2549054-72-8
- AKOS040709333
- F6619-5082
- 4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine
- 4-[4-[(2,4-Difluorophenyl)methyl]-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine
-
- Inchi: 1S/C19H23F2N5/c20-16-4-3-15(17(21)13-16)14-24-9-11-25(12-10-24)18-5-6-22-19(23-18)26-7-1-2-8-26/h3-6,13H,1-2,7-12,14H2
- InChI Key: YMHFLAXGMGMTSY-UHFFFAOYSA-N
- SMILES: C1(N2CCCC2)=NC=CC(N2CCN(CC3=CC=C(F)C=C3F)CC2)=N1
Computed Properties
- Exact Mass: 359.19215208g/mol
- Monoisotopic Mass: 359.19215208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.281±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 504.8±60.0 °C(Predicted)
- pka: 9.79±0.50(Predicted)
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6619-5082-2μmol |
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine |
2549054-72-8 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5082-5μmol |
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine |
2549054-72-8 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5082-10μmol |
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine |
2549054-72-8 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5082-20μmol |
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine |
2549054-72-8 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5082-1mg |
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine |
2549054-72-8 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6619-5082-2mg |
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine |
2549054-72-8 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5082-3mg |
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine |
2549054-72-8 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5082-4mg |
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine |
2549054-72-8 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6619-5082-5mg |
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine |
2549054-72-8 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5082-10mg |
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine |
2549054-72-8 | 10mg |
$118.5 | 2023-09-07 |
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on 4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine
Recent Advances in the Study of 4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine (CAS: 2549054-72-8)
The compound 4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine (CAS: 2549054-72-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.
One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary studies suggest that 4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine exhibits high affinity for certain receptor types, which may underlie its pharmacological effects. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding interactions at the atomic level. These findings provide a solid foundation for further optimization of the compound's structure to enhance its efficacy and selectivity.
In addition to its binding properties, recent pharmacokinetic studies have shed light on the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Data from in vitro and in vivo models indicate that 4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine demonstrates favorable bioavailability and metabolic stability, which are critical factors for its development as a therapeutic agent. Furthermore, toxicological assessments have revealed a manageable safety profile, supporting its progression into preclinical and clinical trials.
The therapeutic potential of this compound spans multiple indications. Recent publications highlight its efficacy in models of neurological disorders, where it has shown neuroprotective and cognitive-enhancing effects. Additionally, its anti-inflammatory and immunomodulatory properties are being explored for applications in autoimmune diseases and chronic inflammatory conditions. These diverse biological activities underscore the versatility of 4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine and its potential to address unmet medical needs.
Despite these promising findings, challenges remain in the development of this compound. Issues such as formulation stability, scalability of synthesis, and long-term safety require further investigation. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of research findings into clinical applications. Ongoing studies are expected to provide deeper insights into the compound's mechanisms and therapeutic potential, paving the way for its eventual approval and commercialization.
In conclusion, 4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine (CAS: 2549054-72-8) represents a promising candidate in the field of chemical biology and drug development. Its unique structural and pharmacological properties, combined with encouraging preclinical data, position it as a molecule of significant interest. Continued research and development efforts will be crucial to fully realize its therapeutic potential and bring it to the forefront of modern medicine.
2549054-72-8 (4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)